N-[3,5-bis(trifluoromethyl)phenyl]propanamide

• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C11H9F6NO/c1-2-9(19)18-8-4-6(10(12,13)14)3-7(5-8)11(15,16)17/h3-5H,2H2,1H3,(H,18,19)
• InChI Key: NIVBQDNKNQZBGJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F
• Molecular Formula: C11H9F6NO
• Molecular Weight: 285.19 g/mol

Description

N-[3,5-bis(trifluoromethyl)phenyl]propanamide, also known as BTTP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Microwave-Assisted Synthesis

• A study focused on the microwave-assisted synthesis of novel bis(trifluoromethyl) phenyl-triazole-pyridine hybrids using N-[3,5-bis(trifluoromethyl)phenyl]propanamide. These compounds showed promising activity against bacterial and fungal strains, highlighting the compound's potential in antimicrobial applications (Jha & Ramarao, 2017).

Synthesis and Characterization of Polymers

• Research on the synthesis and characterization of soluble copolyimides containing various moieties, including N-[3,5-bis(trifluoromethyl)phenyl]propanamide, was conducted. These copolyimides exhibited excellent solubility, thermal stability, and photoreactive properties, making them suitable for various industrial applications (Wang et al., 2008).

Gas Sorption Studies

• A study reported on the synthesis of N-3,5-bis(trifluoromethyl)phenyl-exo-endo-norbornene-5,6-dicarboximide and its polymerization. The resulting polymer's gas sorption properties were investigated, demonstrating its potential in applications like gas separation and storage (Tlenkopatchev et al., 2005).

Analytical Chemistry Applications

• The compound was used as a derivatization agent for biogenic amines in beverages, followed by determination through liquid chromatography-tandem mass spectrometry and 19F nuclear magnetic resonance analysis. This showcases its utility in sensitive and accurate analytical methods (Jastrzębska et al., 2018).

Organocatalysis

• N,N'-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea, a compound related to N-[3,5-bis(trifluoromethyl)phenyl]propanamide, has been extensively used in organocatalysis. It is known for its ability to activate substrates and stabilize charges, playing a vital role in promoting organic transformations (Zhang, Bao, & Xing, 2014).

Catalysis in Polymerization

• Nonsymmetric palladium complexes of partly fluorinated bisphosphine ligands, including those with the 3,5-bis(trifluoromethyl)phenyl group, were synthesized and tested in propene/CO copolymerization. These complexes were effective catalysts for producing flexible propene/CO copolymer materials of ultrahigh molecular weight (Meier et al., 2003).